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Compound of Interest

Compound Name: Pentaerythritol tetraacrylate

Cat. No.: B1205106 Get Quote

Pentaerythritol tetraacrylate (PETA) is a tetrafunctional monomer utilized as a crosslinking

agent in the synthesis of polymers. This guide provides the fundamental molecular and

structural information for researchers, scientists, and professionals in drug development.

Molecular Properties
The core physicochemical properties of pentaerythritol tetraacrylate are summarized below.

Property Value References

Molecular Formula C17H20O8 [1][2][3][4][5]

Molecular Weight 352.34 g/mol [1][2][5]

Alternate Molecular Weight 352.3359 g/mol [3][6]

Chemical Structure
The structure of pentaerythritol tetraacrylate consists of a central pentaerythritol core with

four acrylate groups ester-linked to the four hydroxyl groups of the pentaerythritol. This

tetrafunctionality allows for the formation of a highly crosslinked polymer network.
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Caption: Chemical structure of pentaerythritol tetraacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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